Cas no 1086392-54-2 (Trifluoro-methanesulfonic acid isoquinolin-8-yl ester)

• Product Name: Trifluoro-methanesulfonic acid isoquinolin-8-yl ester
• CAS No: 1086392-54-2
• MF: C₁₀H₆F₃NO₃S
• MW: 277.219751834869
• MDL: MFCD11506140
• CID: 2603964
• PubChem ID: 53408698
• Update Time: 2025-10-28

Trifluoro-methanesulfonic acid isoquinolin-8-yl ester Chemical and Physical Properties

Names and Identifiers

• Trifluoro-methanesulfonic acid isoquinolin-8-yl ester
• DTXSID901180056
• isoquinolin-8-yltrifluoromethanesulfonate
• 1086392-54-2
• CS-0335446
• MWALAZWDGYMEJY-UHFFFAOYSA-N
• SB30565
• MFCD11506140
• isoquinolin-8-yl trifluoromethanesulfonate
• Methanesulfonic acid, 1,1,1-trifluoro-, 8-isoquinolinyl ester

• MDL： MFCD11506140
• Inchi： 1S/C10H6F3NO3S/c11-10(12,13)18(15,16)17-9-3-1-2-7-4-5-14-6-8(7)9/h1-6H
• InChI Key： MWALAZWDGYMEJY-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC=C2C=CN=CC=12

Computed Properties

• Exact Mass: 277.00204871g/mol
• Monoisotopic Mass: 277.00204871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 368.6±42.0 °C at 760 mmHg
• Flash Point: 176.7±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Trifluoro-methanesulfonic acid isoquinolin-8-yl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Trifluoro-methanesulfonic acid isoquinolin-8-yl ester

Trifluoro-methanesulfonic acid isoquinolin-8-yl ester: A Comprehensive Overview

Trifluoro-methanesulfonic acid isoquinolin-8-yl ester, also known by its CAS number 1086392-54-2, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of trifluoro-methanesulfonic acid, which is a well-known strong acid with unique chemical properties. The isoquinolin-8-yl ester group further enhances its reactivity and applicability in various chemical reactions.

The structure of Trifluoro-methanesulfonic acid isoquinolin-8-yl ester consists of an isoquinoline ring system attached to a trifluoromethanesulfonyl group via an ester linkage. The isoquinoline moiety, a bicyclic aromatic compound, contributes to the compound's stability and versatility in different chemical environments. Recent studies have highlighted the importance of such structures in catalytic processes and as intermediates in the synthesis of complex molecules.

One of the key features of this compound is its ability to act as an efficient catalyst in various organic transformations. For instance, researchers have demonstrated its effectiveness in promoting Suzuki-Miyaura couplings, a widely used reaction in the synthesis of biaryls and heterobiaryls. The trifluoromethanesulfonyl group serves as an excellent leaving group, facilitating the formation of new carbon-carbon bonds under mild conditions.

In addition to its catalytic applications, Trifluoro-methanesulfonic acid isoquinolin-8-yl ester has shown promise in the field of polymer chemistry. Its ability to undergo controlled polymerization reactions has led to the development of novel polymeric materials with tailored properties, such as high thermal stability and mechanical strength. These materials are being explored for use in advanced electronics and aerospace applications.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Density functional theory (DFT) studies have revealed that the trifluoromethanesulfonyl group significantly influences the electronic distribution within the molecule, making it highly reactive towards nucleophilic attacks. This understanding has paved the way for the design of more efficient catalysts and reaction pathways.

Furthermore, Trifluoro-methanesulfonic acid isoquinolin-8-yl ester has been utilized in the synthesis of bioactive compounds. Its role as an intermediate in drug discovery processes has been documented in several recent publications, where it has been employed to construct complex molecular frameworks with potential therapeutic applications.

In conclusion, Trifluoro-methanesulfonic acid isoquinolin-8-yl ester (CAS No: 1086392-54-2) is a versatile compound with a wide range of applications in organic synthesis, catalysis, and materials science. Its unique chemical properties and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing modern chemistry.